4-Cyclopropyl-2,3-dihydro-1H-indole;hydrochloride
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Overview
Description
4-Cyclopropyl-2,3-dihydro-1H-indole;hydrochloride is a chemical compound with the CAS Number: 2470436-10-1 . Its IUPAC name is 4-cyclopropylindoline hydrochloride . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 4-Cyclopropyl-2,3-dihydro-1H-indole;hydrochloride is 1S/C11H13N.ClH/c1-2-9(8-4-5-8)10-6-7-12-11(10)3-1;/h1-3,8,12H,4-7H2;1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
4-Cyclopropyl-2,3-dihydro-1H-indole;hydrochloride has a molecular weight of 195.69 . It is a powder that is stored at room temperature .Scientific Research Applications
- Precursor for Bioactive Molecules : 4-cyclopropyl-2,3-dihydro-1H-indole hydrochloride serves as a precursor in the synthesis of bioactive compounds. For instance, it has been used in the preparation of (±)-Andranginine, which exhibits potential pharmacological activities .
- Antitumor Agents : Researchers have designed and synthesized derivatives of 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole, incorporating alkyl or aralkyl groups. These compounds show promise as potential antitumor agents .
- α1a Adrenergic Receptors : Some derivatives of 4-cyclopropyl-2,3-dihydro-1H-indole hydrochloride have been investigated for their activity against α1a adrenergic receptors .
- P2X7 Receptor Antagonists : The compound has been explored as a potential P2X7 receptor antagonist, which plays a role in immune responses and inflammation .
- Researchers have synthesized 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives and evaluated their anti-HIV activity against HIV-1 and HIV-2 strains. These compounds may hold promise for antiviral drug development .
- Novel imidazole-containing compounds, including 4-((2-chloroquinolin-3-yl)methylene)-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl)substituted carbamic derivatives, have been synthesized. These compounds were evaluated for antimicrobial potential against various bacterial strains .
Drug Discovery and Medicinal Chemistry
Neuropharmacology and Receptor Modulation
Anti-HIV Activity
Antimicrobial Properties
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for treatment development .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in their various biological activities . The exact nature of these interactions and changes would depend on the specific targets and the structure of the derivative.
Biochemical Pathways
Indole derivatives are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The downstream effects of these activities would depend on the specific pathways involved.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it’s likely that this compound would have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
4-cyclopropyl-2,3-dihydro-1H-indole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N.ClH/c1-2-9(8-4-5-8)10-6-7-12-11(10)3-1;/h1-3,8,12H,4-7H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVSFYDFNDYRPHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C3CCNC3=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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